Cas no 1512142-94-7 (1-amino-4-phenylpentan-3-one)

• Product Name: 1-amino-4-phenylpentan-3-one
• CAS No: 1512142-94-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5856034
• PubChem ID: 82599507
• Update Time: 2025-06-08

1-amino-4-phenylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-phenylpentan-3-one
• EN300-1861176
• 1512142-94-7

• Inchi： 1S/C11H15NO/c1-9(11(13)7-8-12)10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3
• InChI Key： UOYKBVJHKCDAKU-UHFFFAOYSA-N
• SMILES： O=C(CCN)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-amino-4-phenylpentan-3-one

Professional Introduction to Compound with CAS No. 1512142-94-7 and Product Name: 1-amino-4-phenylpentan-3-one

The compound with the CAS number 1512142-94-7 is a significant molecule in the field of organic chemistry and pharmaceutical research, primarily recognized by its product name, 1-amino-4-phenylpentan-3-one. This compound belongs to the class of amino ketones, a category known for its diverse biological activities and synthetic utility. The structure of 1-amino-4-phenylpentan-3-one consists of a five-carbon chain with an amino group at the first carbon, a phenyl ring at the fourth carbon, and a ketone group at the third carbon. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in various chemical syntheses.

In recent years, 1-amino-4-phenylpentan-3-one has garnered attention in the scientific community due to its potential applications in medicinal chemistry. The presence of both amino and phenyl groups in its structure allows for facile functionalization, making it a versatile building block for the development of more complex molecules. Researchers have been exploring its reactivity in various cross-coupling reactions, which are fundamental to modern drug discovery processes. These reactions often involve the transformation of one functional group into another, enabling the creation of novel pharmacophores with enhanced biological activity.

One of the most promising areas of research involving 1-amino-4-phenylpentan-3-one is its role as a precursor in the synthesis of bioactive molecules. Studies have demonstrated its utility in constructing heterocyclic compounds, which are known to exhibit a wide range of therapeutic effects. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties. The phenyl ring, in particular, is a common feature in many bioactive natural products and pharmaceuticals, contributing to their binding affinity and metabolic stability.

The pharmacological profile of 1-amino-4-phenylpentan-3-one has been further explored through computational modeling and experimental studies. Researchers have utilized molecular docking techniques to predict how this compound might interact with biological targets such as enzymes and receptors. These studies have revealed that modifications to the amino and phenyl groups can significantly alter its binding affinity and selectivity. Such insights are crucial for optimizing lead compounds during drug development pipelines.

Moreover, the synthesis of 1-amino-4-phenylpentan-3-one has been optimized for scalability and efficiency, making it accessible for industrial applications. Modern synthetic methodologies have enabled the production of this compound in high yields with minimal byproducts. This is particularly important in pharmaceutical manufacturing, where cost-effective and sustainable synthesis methods are highly valued. Advances in catalytic processes have also contributed to reducing the environmental impact of its production.

Recent breakthroughs in green chemistry have inspired researchers to develop eco-friendly synthetic routes for 1-amino-4-phenylpentan-3-one. Techniques such as solvent-free reactions and microwave-assisted synthesis have been employed to minimize waste and energy consumption. These innovations align with global efforts to promote sustainable practices in chemical manufacturing while maintaining high standards of product quality.

The versatility of 1-amino-4-phenylpentan-3-one extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. Its structural features make it a suitable candidate for developing novel polymers and specialty chemicals. For example, researchers have investigated its incorporation into polymer backbones to enhance material properties such as flexibility and thermal stability.

In conclusion, 1-amino-4-phenylpentan-3-one (CAS No. 1512142-94-7) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural attributes enable diverse chemical transformations, making it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new possibilities for this compound, its importance in advancing chemical innovation is likely to grow further.